Cas no 329974-09-6 (4-\u200bBromo-\u200b2,\u200b6-\u200bdiaminopyridine)

4-Bromo-2,6-diaminopyridine is a halogenated diaminopyridine derivative with a molecular formula of C5H7BrN3. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and amino functional groups allows for selective modifications, enabling its use in cross-coupling reactions, nucleophilic substitutions, and as a building block for heterocyclic systems. Its high purity and stability make it suitable for research and industrial applications. The compound’s structural features also lend utility in coordination chemistry and material science, where it can act as a ligand or precursor for functionalized polymers.
4-\u200bBromo-\u200b2,\u200b6-\u200bdiaminopyridine structure
329974-09-6 structure
Product Name:4-\u200bBromo-\u200b2,\u200b6-\u200bdiaminopyridine
CAS No:329974-09-6
MF:C5H6BrN3
MW:188.025239467621
MDL:MFCD04115308
CID:67695
PubChem ID:11435393
Update Time:2025-10-16

4-\u200bBromo-\u200b2,\u200b6-\u200bdiaminopyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,6-diaminopyridine
    • 2,6-Diamino-4-bromopyridine
    • 4-Bromopyridine-2,6-diamine
    • 2.6-diamino-4-bromopyridine
    • 4-Bromo-pyridine-2,6-diamine
    • 4-bromo-pyridine-2,6-diyldiamine
    • 4-Brom-pyridin-2,6-diyldiamin
    • MFCD04115308
    • KXHPZYVKCDTIHE-UHFFFAOYSA-N
    • J-400196
    • DTXSID60465737
    • 2,6-diamino-4-bromo-pyridine
    • 329974-09-6
    • A5895
    • 2,6-Pyridinediamine, 4-bromo-
    • CS-0059208
    • AKOS006346715
    • SY009295
    • DS-11023
    • AMY27432
    • 4-Bromo-2 pound not6-diaminopyridine
    • SCHEMBL1181671
    • FT-0648539
    • BBL102828
    • STL556636
    • DB-011295
    • 4-\u200bBromo-\u200b2,\u200b6-\u200bdiaminopyridine
    • MDL: MFCD04115308
    • Inchi: 1S/C5H6BrN3/c6-3-1-4(7)9-5(8)2-3/h1-2H,(H4,7,8,9)
    • InChI Key: KXHPZYVKCDTIHE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(N)N=C(C=1)N

Computed Properties

  • Exact Mass: 186.97500
  • Monoisotopic Mass: 186.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 88.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9Ų
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.818
  • Boiling Point: 352.7℃ at 760 mmHg
  • Flash Point: 167.105°C
  • Refractive Index: 1.712
  • PSA: 64.93000
  • LogP: 2.17090

4-\u200bBromo-\u200b2,\u200b6-\u200bdiaminopyridine Security Information

4-\u200bBromo-\u200b2,\u200b6-\u200bdiaminopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-\u200bBromo-\u200b2,\u200b6-\u200bdiaminopyridine Production Method

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